2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5-(furan-2-yl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H23N3O3S2/c1-2-9-24-20(26)18-15(16-8-7-12-27-16)13-28-19(18)22-21(24)29-14-17(25)23-10-5-3-4-6-11-23/h2,7-8,12-13H,1,3-6,9-11,14H2
• InChI Key: PTGHVKPZQVGTEE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCCCC3)SC=C2C4=CC=CO4
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol

Description

2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Heterocyclic Chemistry

Research into the compound 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one and similar molecules primarily focuses on the synthesis of various heterocyclic compounds. These compounds are significant due to their potential applications in medicinal chemistry and materials science.

• Synthesis of Heterocyclic Compounds : Abdelriheem, Ahmad, and Abdelhamid (2015) explored the synthesis of thieno[2,3-b]pyridines and related compounds, emphasizing the importance of these structures in medicinal chemistry due to their diverse biological activities (Abdelriheem, Ahmad, & Abdelhamid, 2015).

• Creation of Novel Chemical Structures : Koza et al. (2009) reported the first preparation of the 3,4-dihydrofuro[3,2-d]pyrimidin-2(1H)-one skeleton, highlighting the methodological advancements in creating complex chemical structures (Koza, Özcan, Şahin, & Balcı, 2009).

• Biological Activity of Pyrimidine Derivatives : Aniskova, Grinev, and Yegorova (2017) focused on the synthesis of biologically active compounds containing pyrimidine and pyridazine structures, which are analogues of nitrogen-containing bases of the pyrimidine series. This research underscores the potential pharmacological applications of such compounds (Aniskova, Grinev, & Yegorova, 2017).

Potential in Drug Design and Biological Applications

The research into this compound also extends into the realm of drug design and biological applications, particularly in the development of new therapeutic agents.

• Development of Antimicrobial and Antitubercular Agents : Chandrashekaraiah et al. (2014) synthesized pyrimidine-azitidinone analogues and evaluated their antimicrobial and antitubercular activities, suggesting their potential as leads in antibacterial and antituberculosis drug discovery (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).

• Exploring Antitumor and Antibacterial Agents : Gangjee et al. (1996) worked on synthesizing 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase, a key target in cancer and bacterial infections. This research highlights the therapeutic potential of such compounds in treating diseases (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).

• Antimicrobial Activity Research : Ravindra, Vagdevi, and Vaidya (2008) studied the synthesis and antimicrobial activity of naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones, contributing to the search for new antimicrobial agents (Ravindra, Vagdevi, & Vaidya, 2008).